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Compound of Interest

Compound Name: Boc-D-Chg-OH

Cat. No.: B558547 Get Quote

For scientists and professionals engaged in peptide synthesis and drug development, the

quality of starting materials is paramount. N-Boc-D-cyclohexylglycine (Boc-D-Chg-OH) is a

critical non-proteinogenic amino acid utilized to enhance the metabolic stability and receptor

affinity of peptide-based therapeutics. The selection of a reliable commercial supplier for this

reagent is a crucial first step in ensuring the reproducibility and success of research outcomes.

This guide provides a comparative overview of various commercial suppliers of Boc-D-Chg-
OH, outlines key experimental protocols for its evaluation, and presents visual workflows to aid

in the decision-making process.

Comparative Analysis of Commercial Suppliers
The commercial availability of Boc-D-Chg-OH is widespread, with numerous chemical

suppliers offering this product. While a direct head-to-head experimental comparison is beyond

the scope of this guide, the following table summarizes publicly available data from prominent

suppliers to facilitate an initial assessment. Researchers are strongly encouraged to request

lot-specific Certificates of Analysis (CoA) for the most accurate and current data before

purchase.
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Supplier
Product
Number

Purity
Specificatio
n

Molecular
Weight

CAS
Number

Notes

Sigma-

Aldrich
Varies

≥98.0%

(TLC)
257.33 70491-05-3

Offers various

product

grades.

Aladdin

Scientific
B117169 ≥98%[1] 257.33[1] 70491-05-3 -

Ambeed - - - 70491-05-3

Protected

cyclohexylgly

cine

derivative

suitable for

peptide

synthesis.[2]

Sunway

Pharm Ltd
CB36427 97% 257.33[3]

70491-05-

3[3]

Provides

options for

bulk inquiries.

Dayang

Chem
- - 257.33[4]

70491-05-

3[4]
-

Aapptec - Lot-specific -
109183-71-3

(L-form)

Researchers

should

confirm the

CAS for the

D-form.

Refers to

CoA for lot-

specific data.

[5]

Carbolution CC04159 97% - - -

MedChemEx

press

HY-W011832 - - 1246820-33-

6

(deuterated)

Also offers a

deuterated

version for
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use as an

internal

standard.[6]

[7]

Note: The purity specifications listed are as advertised by the suppliers and may be determined

by different analytical methods. It is crucial to consult the supplier's documentation for details

on the specific techniques used.

Key Experimental Protocols for Quality Assessment
To ensure the purchased Boc-D-Chg-OH meets the rigorous standards required for drug

development and peptide synthesis, several analytical tests should be performed. The following

are detailed protocols for essential quality control experiments.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
Objective: To quantify the purity of Boc-D-Chg-OH and identify any potential impurities.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade water.

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade acetonitrile.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30 minutes is a suitable

starting point.

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.
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Detection: UV absorbance at 220 nm.

Sample Preparation: Dissolve the Boc-D-Chg-OH sample in the initial mobile phase

composition to a concentration of approximately 0.5 mg/mL. Filter the sample through a 0.45

µm syringe filter before injection.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
Objective: To confirm the chemical structure of Boc-D-Chg-OH.

Methodology:

Instrumentation: A standard NMR spectrometer (e.g., 400 MHz).

Sample Preparation: Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g.,

CDCl₃ or DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard.

¹H NMR: Acquire a standard one-dimensional proton NMR spectrum. The spectrum should

show characteristic peaks for the tert-butyl group of the Boc protecting group, the cyclohexyl

ring protons, and the alpha-proton.

¹³C NMR: Acquire a proton-decoupled carbon-13 NMR spectrum. The spectrum should

display the expected number of carbon signals corresponding to the structure of Boc-D-
Chg-OH, including the carbonyl carbons of the Boc group and the carboxylic acid.

Identity Confirmation by Fourier-Transform Infrared (FT-
IR) Spectroscopy
Objective: To identify the functional groups present in the Boc-D-Chg-OH molecule.

Methodology:

Instrumentation: An FT-IR spectrometer.

Sample Preparation: The sample can be analyzed as a solid (e.g., using a KBr pellet) or as a

thin film.
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Analysis: The resulting spectrum should display characteristic absorption bands for the N-H

bond of the carbamate, the C=O stretching of the Boc group and the carboxylic acid, and the

C-H bonds of the cyclohexyl and tert-butyl groups.

Enantiomeric Purity Assessment by Chiral HPLC
Objective: To determine the enantiomeric excess of the D-enantiomer and quantify any L-

enantiomer impurity.

Methodology:

Instrumentation: An HPLC system with a UV detector.

Column: A chiral stationary phase (CSP) column suitable for the separation of amino acid

enantiomers.

Mobile Phase: The mobile phase composition will be highly dependent on the chosen chiral

column and should be optimized according to the manufacturer's recommendations. Isocratic

elution is often employed for chiral separations.

Flow Rate: Typically 0.5 - 1.0 mL/min.

Detection: UV absorbance at 220 nm.

Sample Preparation: Prepare a solution of Boc-D-Chg-OH in the mobile phase. A standard

of the L-enantiomer (Boc-L-Chg-OH) is required for peak identification and method

validation.

Visualizing the Evaluation Process and Application
To further clarify the logical flow of supplier evaluation and the context of Boc-D-Chg-OH's

application, the following diagrams are provided.
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Caption: Workflow for Commercial Supplier Evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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